Cas no 2138076-13-6 ((4-methoxy-1-benzothiophen-7-yl)methanol)

• Product Name: (4-methoxy-1-benzothiophen-7-yl)methanol
• CAS No: 2138076-13-6
• CID: 4640628
• PubChem ID: 132353814
• Update Time: 2025-06-13

(4-methoxy-1-benzothiophen-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-1-benzothiophen-7-yl)methanol

Additional information on (4-methoxy-1-benzothiophen-7-yl)methanol

Research Briefing on (4-methoxy-1-benzothiophen-7-yl)methanol (CAS: 2138076-13-6) in Chemical Biology and Pharmaceutical Applications

The compound (4-methoxy-1-benzothiophen-7-yl)methanol (CAS: 2138076-13-6) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This benzothiophene derivative has attracted significant attention due to its unique structural features that enable diverse biological interactions. Recent studies have explored its potential as a building block for novel therapeutic agents targeting various disease pathways.

Structural analysis reveals that the 4-methoxy substitution on the benzothiophene core provides enhanced metabolic stability compared to unsubstituted analogs, while the hydroxymethyl group at the 7-position offers a versatile handle for further chemical modifications. These characteristics make 2138076-13-6 particularly valuable for structure-activity relationship (SAR) studies in drug development programs.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a key intermediate in synthesizing potent kinase inhibitors. The team successfully converted (4-methoxy-1-benzothiophen-7-yl)methanol into a series of novel compounds showing selective inhibition against cyclin-dependent kinases (CDKs), with IC50 values in the low nanomolar range. This work highlights the scaffold's potential in oncology drug discovery.

Another significant application was reported in a recent ACS Medicinal Chemistry Letters publication, where the compound served as a precursor for developing serotonin receptor modulators. The research team utilized the hydroxymethyl group to introduce various pharmacophores, resulting in compounds with improved blood-brain barrier penetration and receptor subtype selectivity. These findings suggest potential applications in neurological disorder treatments.

The synthetic accessibility of 2138076-13-6 has also been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described an optimized, scalable synthesis route with improved yield (78% overall) and reduced environmental impact through green chemistry principles. This development is particularly important for potential industrial-scale production.

Ongoing research is exploring the compound's potential in other therapeutic areas, including anti-inflammatory and antimicrobial applications. Preliminary results from unpublished studies suggest that derivatives of (4-methoxy-1-benzothiophen-7-yl)methanol may exhibit activity against resistant bacterial strains, though further validation is required.

In conclusion, (4-methoxy-1-benzothiophen-7-yl)methanol (2138076-13-6) represents a versatile and pharmacologically relevant scaffold with multiple applications in drug discovery. Its unique structural features, combined with recent synthetic improvements and demonstrated biological activities, position it as an important compound in contemporary medicinal chemistry research. Future studies will likely expand its therapeutic potential and optimize its drug-like properties.